Cas no 960594-26-7 (1,3-Didodecenoin)

• Product Name: 1,3-Didodecenoin
• CAS No: 960594-26-7
• MF: C₂₇H₄₈O₅
• MW: 452.667029380798
• CID: 5092178
• Update Time: 2025-05-20

1,3-Didodecenoin Chemical and Physical Properties

Names and Identifiers

• 11-Dodecenoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
• 1,3-Didodecenoin

• Inchi： 1S/C27H48O5/c1-3-5-7-9-11-13-15-17-19-21-26(29)31-23-25(28)24-32-27(30)22-20-18-16-14-12-10-8-6-4-2/h3-4,25,28H,1-2,5-24H2
• InChI Key： NTQXYNMYDMFFTG-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCCC=C)C(O)COC(=O)CCCCCCCCCC=C

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 534.8±17.0 °C(Predicted)
• pka: 12.63±0.20(Predicted)

Additional information on 1,3-Didodecenoin

Comprehensive Overview of 1,3-Didodecenoin (CAS No. 960594-26-7): Properties, Applications, and Industry Insights

1,3-Didodecenoin (CAS No. 960594-26-7) is a specialized lipid compound gaining attention in the fields of food science, cosmetics, and pharmaceuticals. This structured triglyceride, composed of two dodecenoic acid chains esterified to a glycerol backbone, exhibits unique physicochemical properties that make it valuable for industrial and research applications. As sustainability and functional ingredients dominate global trends, 1,3-Didodecenoin aligns with demands for bio-based alternatives and multifunctional additives.

The molecular structure of 1,3-Didodecenoin features unsaturated fatty acid chains, contributing to its lower melting point and enhanced solubility compared to saturated analogs. Researchers highlight its potential as an emulsifier or texture modifier in clean-label food formulations, addressing consumer preferences for natural ingredients. In cosmetic formulations, its oxidative stability and skin-conditioning properties position it as an emerging candidate for vegan skincare products and eco-friendly surfactants.

Recent studies explore 1,3-Didodecenoin's role in lipid nanoparticle delivery systems, particularly for hydrophobic bioactive compounds. This aligns with the booming nutraceutical encapsulation market, projected to grow at 8.2% CAGR through 2030. Analytical techniques like HPLC-ELSD and GC-MS are critical for quantifying 960594-26-7 purity, with industry standards requiring ≥95% for most applications. Regulatory status varies by region, but generally falls under GRAS (Generally Recognized As Safe) for specific uses.

Synthesis of 1,3-Didodecenoin typically involves enzymatic transesterification, a greener alternative to chemical methods. This process optimization is a frequent search topic among chemists, with keywords like "enzymatic synthesis of structured triglycerides" and "scale-up of lipid esters" showing increased search volume. The compound's biodegradability also supports its inclusion in circular economy discussions, particularly for replacing petrochemical-derived ingredients.

In comparative analyses, 1,3-Didodecenoin demonstrates superior thermal stability to similar medium-chain triglycerides (MCTs), making it suitable for high-temperature processing applications. This property drives interest in baked goods and fried food formulations, where lipid oxidation resistance is paramount. The cosmetic industry values its non-comedogenic characteristics, frequently pairing it with ceramides or phytosterols in moisturizer formulations.

Storage recommendations for 960594-26-7 emphasize protection from light and oxygen, with nitrogen flushing suggested for bulk quantities. Analytical certificates should specify residual solvent levels, particularly for pharmaceutical-grade material. Current research gaps include comprehensive toxicological profiling, though preliminary data suggest low dermal irritation potential at concentrations below 15%.

Market intelligence indicates growing procurement inquiries from Asia-Pacific manufacturers, correlating with regional expansion in functional foods and cosmeceuticals. Suppliers are increasingly offering 1,3-Didodecenoin in organic-certified grades to meet EU and USDA organic compliance standards. Price volatility remains a concern due to fluctuating dodecenoic acid feedstock costs, prompting investigations into alternative raw material sources.

From a sustainability perspective, life cycle assessments of 1,3-Didodecenoin production show 40-60% lower carbon footprint compared to synthetic esters. This data supports its inclusion in carbon-neutral formulation strategies, a key consideration for ESG-focused brands. The compound's compatibility with biobased solvents further enhances its environmental profile.

Future applications may exploit 1,3-Didodecenoin's unique crystallization behavior for controlled-release systems. Patent analysis reveals growing IP activity around modified lipid compositions containing 960594-26-7, particularly for topical drug delivery. Academic collaborations are exploring its use in 3D-printed nutraceuticals, an emerging frontier in personalized nutrition.

Quality control protocols for 1,3-Didodecenoin require rigorous monitoring of positional isomer distribution, typically verified by ¹³C NMR. Industry best practices recommend batch-by-batch characterization to ensure consistent functionality. This attention to detail responds to formulator demands for performance-guaranteed ingredients in critical applications.

In conclusion, 1,3-Didodecenoin (CAS No. 960594-26-7) represents a versatile lipid with cross-industry potential. Its alignment with clean-label, sustainable chemistry, and multifunctional additive trends positions it for continued market growth. Ongoing research into its physicochemical properties and novel applications will likely expand its commercial significance in coming years.